Cas no 5459-97-2 (propyl 2-bromobutanoate)

• Product Name: propyl 2-bromobutanoate
• CAS No: 5459-97-2
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 942130
• PubChem ID: 222313
• Update Time: 2025-04-19

propyl 2-bromobutanoate Chemical and Physical Properties

Names and Identifiers

• propyl 2-bromobutanoate
• 5459-97-2
• SCHEMBL5613234
• NSC-8199
• Propyl 2-bromobutanoate #
• AKOS014313366
• Butyric acid, 2-bromo-, propyl ester
• BJPYPGKBFMZGDQ-UHFFFAOYSA-N
• NSC8199
• DTXSID20278547

• Inchi： 1S/C7H13BrO2/c1-3-5-10-7(9)6(8)4-2/h6H,3-5H2,1-2H3
• InChI Key： BJPYPGKBFMZGDQ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCCC)CC

Computed Properties

• Exact Mass: 208.00989
• Monoisotopic Mass: 208.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.297
• Boiling Point: 195.9°C at 760 mmHg
• Flash Point: 80.6°C
• Refractive Index: 1.457
• PSA: 26.3
• LogP: 2.11310